2-[2-(5-Methyl-2-thienyl)ethoxy]ethanamine

• Molecular Formula: C9H15NOS
• Molecular Weight: 185.29 g/mol
• IUPAC Name: 2-[2-(5-methylthiophen-2-yl)ethoxy]ethanamine
• InChI: InChI=1S/C9H15NOS/c1-8-2-3-9(12-8)4-6-11-7-5-10/h2-3H,4-7,10H2,1H3
• InChI Key: LAZZRUXVNHBFGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CCOCCN

Description

2-[2-(5-Methyl-2-thienyl)ethoxy]ethanamine is a useful research compound. Its molecular formula is C9H15NOS and its molecular weight is 185.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Borane-tetrahydrofuran solution (1.0 M in THF, 21.7 ml) was added dropwise to a stirred solution of the product from step b) (1.25 g) in dry tetrahydrofuran (100 ml). The reaction was heated at reflux under an inert atmosphere for 5 hours. The reaction was cooled and methanol (10 ml) added cautiously. The solvents were removed in vacuo and the residue dissolved in methanol (100 ml) to which was added concentrated hydrochloric acid (sg. 1.18, 0.45 ml). This solution was heated at reflux for 15 min then the solvent removed in vacuo. The residue was purified by flash chromatography (dichloromethane: 5% methanol as eluant) to give the subtitle compound as a white solid (0.916 g).